![molecular formula C20H18O8 B1246284 8,5'-Diferulic acid](/img/structure/B1246284.png)
8,5'-Diferulic acid
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Overview
Description
8,5'-diferulic acid is a polyphenol composed of two molecules of ferulic acid joined by a bond between positions 8 and 5'. It has a role as a plant metabolite and an Aspergillus metabolite. It is a polyphenol, a member of methoxybenzenes, a dicarboxylic acid and an olefinic compound. It derives from a ferulic acid.
Scientific Research Applications
Identification in Cereal Fibers
8,5'-Diferulic acid has been identified in cereal fibers like corn, wheat, spelt, and rice. Using gas-liquid chromatography and mass spectrometric detection, it was found in lower concentrations compared to other diferulic acids in these fibers, suggesting a specific, yet less abundant role in the plant material structure (Bunzel et al., 2000).
Bioavailability and Antioxidant Properties
This compound demonstrates significant bioavailability and antioxidant properties. It's been shown to be absorbed via the gastrointestinal tract in animals, indicating potential health benefits from dietary intake. It also exhibits antioxidant capabilities, outperforming ferulic acid in some assays, which is a key factor in its health-promoting properties (Andreasen et al., 2001).
Role in Plant Cell Wall Structure
This compound plays a critical role in the cross-linking of plant cell walls, particularly in cereal brans. This cross-linking impacts the digestibility of plant material and can influence the utility of certain plants as renewable resources or forages (Ralph et al., 1998).
Enzymatic Activity and Cell Wall Degradation
Studies have revealed that enzymes like tannase from Aspergillus oryzae can break down diferulic acid cross-links in plant cell walls. This is significant in understanding how plant material is degraded, both in natural environments and in industrial processes (Garcia-Conesa et al., 2001).
Agricultural Applications
This compound is also relevant in agriculture. Its accumulation in certain plant tissues, like tall fescue leaf blades, is linked to changes in plant growth and could influence agricultural practices and crop selection (MacAdam & Grabber, 2002).
Potential as an Antifungal Agent
Research has shown that compounds derived from this compound, like poacic acid, exhibit antifungal properties. This opens up possibilities for its use in controlling plant pathogens, thereby contributing to crop protection and sustainability (Yue et al., 2017).
properties
Molecular Formula |
C20H18O8 |
---|---|
Molecular Weight |
386.4 g/mol |
IUPAC Name |
(E)-2-[5-[(E)-2-carboxyethenyl]-2-hydroxy-3-methoxyphenyl]-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic acid |
InChI |
InChI=1S/C20H18O8/c1-27-16-9-11(3-5-15(16)21)8-14(20(25)26)13-7-12(4-6-18(22)23)10-17(28-2)19(13)24/h3-10,21,24H,1-2H3,(H,22,23)(H,25,26)/b6-4+,14-8+ |
InChI Key |
DEPVSDIYICBTJE-SITOFEAGSA-N |
Isomeric SMILES |
COC1=CC(=CC(=C1O)/C(=C\C2=CC(=C(C=C2)O)OC)/C(=O)O)/C=C/C(=O)O |
Canonical SMILES |
COC1=CC(=CC(=C1O)C(=CC2=CC(=C(C=C2)O)OC)C(=O)O)C=CC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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